Cas no 98072-08-3 (sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium)

sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium structure
98072-08-3 structure
Product name:sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium
CAS No:98072-08-3
MF:C18H39NO6S
MW:397.570365190506
CID:803791
PubChem ID:3025062

sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium Chemical and Physical Properties

Names and Identifiers

    • ethyl sulfate,triethyl(2-octanoyloxyethyl)azanium
    • triethyl[2-[(1-oxooctyl)oxy]ethyl]ammonium ethyl sulphate
    • sulfonatooxyethane
    • triethyl-(2-octanoyloxyethyl)azanium
    • Triethyl(2-((1-oxooctyl)oxy)ethyl)ammonium ethyl sulphate
    • NS00066281
    • 98072-08-3
    • DTXSID10243421
    • Triethyl[2-[(1-oxooctyl)oxy]ethyl]ammonium ethyl sulfate
    • EINECS 308-458-6
    • sulfonatooxyethane; triethyl-(2-octanoyloxyethyl)azanium
    • Inchi: InChI=1S/C16H34NO2.C2H6O4S/c1-5-9-10-11-12-13-16(18)19-15-14-17(6-2,7-3)8-4;1-2-6-7(3,4)5/h5-15H2,1-4H3;2H2,1H3,(H,3,4,5)/q+1;/p-1
    • InChI Key: UVMDHJDDPXKIIO-UHFFFAOYSA-M
    • SMILES: CCCCCCCC(=O)OCC[N+](CC)(CC)CC.CCOS(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 397.249809
  • Monoisotopic Mass: 397.249809
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 14
  • Complexity: 320
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 101

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C

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